2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[2-(4-nitroanilino)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H13FN4O3/c15-13-9-10(5-6-17-13)14(20)18-8-7-16-11-1-3-12(4-2-11)19(21)22/h1-6,9,16H,7-8H2,(H,18,20)
• InChI Key: VERVLGHNEIOUBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCCNC(=O)C2=CC(=NC=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H13FN4O3
• Molecular Weight: 304.28 g/mol

Description

2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the pyridine family of compounds and has a unique chemical structure that makes it an attractive target for investigation. In

Scientific Research Applications

2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide has a wide range of potential scientific research applications. One of the most promising areas of investigation is in the field of cancer research. Studies have shown that the compound has anti-cancer properties and may be effective in treating a variety of different types of cancer. Other potential research applications include the study of neurological disorders, inflammation, and infectious diseases.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cancer growth and progression. The compound may also have anti-inflammatory properties that contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide has a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. The compound may also have neuroprotective effects and could potentially be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide in lab experiments is its specificity. The compound has a unique chemical structure that allows it to selectively target certain enzymes and signaling pathways, making it an ideal tool for investigating these processes. However, the synthesis process is complex and time-consuming, and the compound may be expensive to produce in large quantities.

Future Directions

There are many potential future directions for research on 2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide. One area of investigation could be the development of new cancer therapies based on the compound's anti-cancer properties. Another potential direction is the study of the compound's effects on the immune system and its potential use in treating autoimmune diseases. Finally, further research could be done to better understand the compound's mechanism of action and its potential for use in other areas of scientific research.

Synthesis Methods

The synthesis of 2-fluoro-N-{2-[(4-nitrophenyl)amino]ethyl}pyridine-4-carboxamide involves several steps, starting with the reaction of 2-fluoropyridine with 2-(4-nitrophenyl)ethylamine. This intermediate is then reacted with chloroacetyl chloride to form the final product. The synthesis process is complex and requires careful attention to detail to ensure that the final product is of high purity and quality.